Cas no 1501923-38-1 (4-amino-3-(1H-indol-6-yl)butanoic acid)

• Product Name: 4-amino-3-(1H-indol-6-yl)butanoic acid
• CAS No: 1501923-38-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6469795
• PubChem ID: 82614848
• Update Time: 2025-06-08

4-amino-3-(1H-indol-6-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(1H-indol-6-yl)butanoic acid
• 1H-Indole-6-propanoic acid, β-(aminomethyl)-

• Inchi： 1S/C12H14N2O2/c13-7-10(6-12(15)16)9-2-1-8-3-4-14-11(8)5-9/h1-5,10,14H,6-7,13H2,(H,15,16)
• InChI Key： WBRGGBZYEUTWDY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(CN)CC(O)=O)=C2)C=C1

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 460.4±35.0 °C(Predicted)
• pka: 4.15±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-(1H-indol-6-yl)butanoic acid

4-Amino-3-(1H-Indol-6-yl)Butanoic Acid: A Comprehensive Overview

4-Amino-3-(1H-indol-6-yl)butanoic acid (CAS No. 1501923-38-1) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound, often referred to as indole derivative, combines the indole moiety with an amino acid backbone, making it a promising candidate for various biological applications. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its potential in therapeutic interventions.

The molecular structure of 4-amino-3-(1H-indol-6-yl)butanoic acid is characterized by an indole ring attached to a butanoic acid chain, with an amino group positioned at the fourth carbon. This configuration allows for diverse interactions within biological systems, particularly in receptor binding and enzyme inhibition studies. Researchers have explored its neuroprotective effects, anticancer activity, and anti-inflammatory properties, leveraging its structural flexibility to design novel therapeutic agents.

Recent studies have demonstrated that 4-amino-3-(1H-indol-6-yl)butanoic acid exhibits potent antioxidant activity, which is crucial in mitigating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Its ability to scavenge free radicals and modulate cellular redox states has been extensively documented in preclinical models. Moreover, its anti-inflammatory properties have shown promise in treating chronic inflammatory diseases, including arthritis and inflammatory bowel disease.

In the realm of cancer research, this compound has been investigated for its potential as a chemopreventive agent. Studies indicate that it can inhibit the proliferation of cancer cells by targeting key signaling pathways, such as the MAPK/ERK pathway, and inducing apoptosis. The integration of this compound into combinatorial therapy regimens has also been explored, with encouraging results suggesting enhanced efficacy when combined with conventional chemotherapeutic agents.

The synthesis of 4-amino-3-(1H-indol-6-yl)butanoic acid involves a multi-step process that combines principles of organic synthesis and peptide chemistry. Researchers have optimized reaction conditions to improve yield and purity, ensuring scalability for potential large-scale production. The use of microwave-assisted synthesis and catalytic methods has further streamlined the process, making it more efficient and environmentally friendly.

From a pharmacokinetic standpoint, this compound demonstrates favorable absorption profiles, with moderate bioavailability observed in animal models. Its ability to cross the blood-brain barrier makes it particularly appealing for central nervous system-related therapies. Ongoing studies are focusing on improving its pharmacokinetic properties through structural modifications and formulation innovations.

In conclusion, 4-amino-3-(1H-indol-6-yL)butanoic acid (CAS No. 1501923-38-) stands out as a versatile compound with immense potential in drug discovery and development. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.